Cas no 875157-18-9 (2,2,2-trifluoroethyl N-(furan-2-ylmethyl)carbamate)

• Product Name: 2,2,2-trifluoroethyl N-(furan-2-ylmethyl)carbamate
• CAS No: 875157-18-9
• MF: C₈H₈F₃NO₃
• MW: 223.14923286438
• CID: 3108748
• PubChem ID: 8892529
• Update Time: 2025-05-22

2,2,2-trifluoroethyl N-(furan-2-ylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl 2-furylmethylcarbamate
• 2,2,2-trifluoroethyl N-(furan-2-ylmethyl)carbamate
• 875157-18-9
• CS-0235167
• AKB15718
• EN300-15350
• G26778
• 2,2,2-trifluoroethyl N-[(furan-2-yl)methyl]carbamate
• AKOS009053029
• HMS1741A02
• 2,2,2-trifluoroethylN-(furan-2-ylmethyl)carbamate
• F2147-1732
• Z132928764

• Inchi： 1S/C8H8F3NO3/c9-8(10,11)5-15-7(13)12-4-6-2-1-3-14-6/h1-3H,4-5H2,(H,12,13)
• InChI Key： WWQYNASZDIQLEL-UHFFFAOYSA-N
• SMILES： FC(COC(NCC1=CC=CO1)=O)(F)F

Computed Properties

• Exact Mass: 223.04562760Da
• Monoisotopic Mass: 223.04562760Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2,2,2-trifluoroethyl N-(furan-2-ylmethyl)carbamate

Comprehensive Guide to 2,2,2-Trifluoroethyl N-(furan-2-ylmethyl)carbamate (CAS No. 875157-18-9)

2,2,2-Trifluoroethyl N-(furan-2-ylmethyl)carbamate (CAS No. 875157-18-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a trifluoroethyl group and a furan-2-ylmethyl carbamate moiety, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its synthesis, reactivity, and potential uses, particularly in drug discovery and crop protection.

The molecular structure of 2,2,2-trifluoroethyl N-(furan-2-ylmethyl)carbamate combines a carbamate functional group with a furan ring, offering a versatile scaffold for further chemical modifications. Its CAS number 875157-18-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. The presence of the trifluoroethyl group enhances the compound's stability and lipophilicity, which are critical factors in medicinal chemistry.

One of the most searched questions about this compound is: "What are the applications of 2,2,2-trifluoroethyl N-(furan-2-ylmethyl)carbamate in drug development?" Recent studies highlight its potential as an intermediate in the synthesis of bioactive molecules. The furan ring, known for its electron-rich nature, can participate in various coupling reactions, making it a valuable building block for heterocyclic compounds. Additionally, the carbamate group is often exploited in prodrug design due to its hydrolytic stability and controlled release properties.

Another trending topic is the environmental impact of fluorinated compounds. While 2,2,2-trifluoroethyl N-(furan-2-ylmethyl)carbamate is not classified as hazardous, its fluorinated components have sparked discussions about biodegradability and eco-friendly alternatives. Researchers are actively exploring greener synthetic routes and sustainable applications to align with global environmental regulations.

From a commercial perspective, the demand for CAS 875157-18-9 is rising, particularly in the pharmaceutical sector. Companies specializing in custom synthesis and contract research are offering this compound to support drug discovery projects. Its unique structural features make it a promising candidate for targeting specific enzymes or receptors, which is a hot topic in precision medicine and personalized therapeutics.

In summary, 2,2,2-trifluoroethyl N-(furan-2-ylmethyl)carbamate (CAS No. 875157-18-9) is a compound of growing importance in scientific and industrial communities. Its applications span drug development, agrochemical innovation, and material science, driven by its distinctive chemical properties. As research progresses, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biotechnology.